Cas no 2202080-25-7 (3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile)

• Product Name: 3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile
• CAS No: 2202080-25-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5326181
• Update Time: 2025-10-28

3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile
• 3-(cyclopent-3-en-1-ylmethoxy)pyridine-4-carbonitrile
• 3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile

• Inchi： 1S/C12H12N2O/c13-7-11-5-6-14-8-12(11)15-9-10-3-1-2-4-10/h1-2,5-6,8,10H,3-4,9H2
• InChI Key： OIURNNVRMFIWHG-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1C#N)CC1CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile

3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile: A Comprehensive Overview

3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile is a highly specialized organic compound with the CAS registry number 2202080-25-7. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridine derivatives, and is characterized by its unique structural features and potential applications in various fields. The molecule consists of a pyridine ring substituted with a cyano group at the 4-position and a methoxy group attached to a cyclopentene ring at the 3-position. This combination of functional groups makes it an interesting subject for both academic research and industrial applications.

The synthesis of 3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate key coupling reactions. These methods not only enhance the efficiency of the synthesis but also pave the way for large-scale production, making this compound more accessible for further studies and commercial applications.

One of the most promising areas of research involving 3-[(Cyclopent-3-en-1-yl)methoxy]pyridine-4-carbonitrile is its potential as a precursor in drug discovery. The pyridine ring is known for its ability to form hydrogen bonds, which is a critical property for bioactive molecules. Additionally, the cyclopentene moiety introduces steric effects and electronic properties that can modulate the compound's interaction with biological targets. Recent studies have explored its role as a lead compound in anti-cancer drug development, where it has shown selective cytotoxicity against certain cancer cell lines.

Beyond pharmaceutical applications, 3-[(Cyclopent-3-en-1-yllmethoxy]pyridine4-carbonitrile has also garnered interest in materials science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron-deficient acceptor material in organic photovoltaic devices, where it has demonstrated potential for improving device efficiency by enhancing charge transport properties.

The structural uniqueness of 3-(Cyclopentenylmethoxy)pyridine4-carbonitrile also lends itself to applications in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been explored, suggesting its potential as a herbicide or plant growth regulator. Recent field trials have indicated that this compound can effectively control certain weed species without causing significant harm to crops, making it an attractive option for sustainable agriculture practices.

From an environmental perspective, understanding the degradation pathways of 3-(Cyclopentenylmethoxy)pyridine4-carbonitrile is crucial for assessing its environmental impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less toxic byproducts. This information is vital for ensuring that its use in various applications does not pose long-term risks to ecosystems.

In conclusion, 3-(Cyclopentenylmethoxy)pyridine4-carbonitrile (CAS No: 2202080257) is a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and technological innovations.